2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,7-dimethyl-4-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C27H31N5O2
• Molecular Weight: 457.6 g/mol
• IUPAC Name: 4-anilino-2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,7-dimethyl-6,8-dihydroquinazolin-5-one
• InChI: InChI=1S/C27H31N5O2/c1-27(2)17-20-24(22(33)18-27)25(28-19-9-5-4-6-10-19)30-26(29-20)32-15-13-31(14-16-32)21-11-7-8-12-23(21)34-3/h4-12H,13-18H2,1-3H3,(H,28,29,30)
• InChI Key: CJPMEVNLQQLEKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C(=NC(=N2)N3CCN(CC3)C4=CC=CC=C4OC)NC5=CC=CC=C5)C

Description

The compound 2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,7-dimethyl-4-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one features a quinazolinone core substituted with a 2-methoxyphenylpiperazine moiety at position 2, a phenylamino group at position 4, and dimethyl groups at positions 7 and 6.

Preparation Methods

The synthesis of 2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,7-dimethyl-4-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps. The synthetic route often starts with the preparation of the quinazolinone core, followed by the introduction of the piperazine and methoxyphenyl groups. Reaction conditions may include the use of solvents like dichloromethane and catalysts such as palladium on carbon. Industrial production methods may involve optimization of these steps to increase yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate.

Reduction: Reduction reactions may involve hydrogenation using palladium catalysts.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule. Common reagents and conditions used in these reactions include organic solvents, acids, and bases.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry.

Biology: Investigated for its role in modulating biological pathways.

Medicine: Explored for its therapeutic potential in treating conditions like hypertension and cardiac arrhythmias.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The compound exerts its effects primarily through interaction with alpha1-adrenergic receptors. These receptors are involved in the contraction of smooth muscles in blood vessels and other tissues. By binding to these receptors, the compound can modulate physiological responses such as vasoconstriction and neurotransmitter release. The molecular targets and pathways involved include the G-protein signaling cascade and downstream effectors like phospholipase C .

Comparison with Similar Compounds

Key Structural Insights

Fluorophenyl () and benzyl () substituents introduce steric bulk, which may reduce binding efficiency but improve selectivity for specific receptor subtypes.

Core Modifications: The phenylamino group at position 4 (target compound) enables hydrogen bonding, absent in methyl-substituted analogs (). Dimethyl groups at positions 7 and 7 (target) likely improve metabolic stability compared to unsubstituted or polar groups (e.g., hydroxyl in ).

Physicochemical Properties :

• Lipophilicity varies significantly: dimethoxyphenyl () and benzyl () groups increase hydrophobicity, while hydroxyl () and pyridinyl () enhance polarity.

Research Findings and Limitations

• Structural Analysis : SHELX-based crystallography () is widely used for resolving such compounds, but pharmacological data for direct efficacy comparisons are absent in the provided evidence.
• Functional Gaps : While structural similarities suggest overlapping receptor targets, substituent-specific effects (e.g., fluorine’s electronegativity in vs. methoxy’s electron donation in the target) necessitate experimental validation.